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Compound of Interest

Compound Name: Myristyl palmitoleate

Cat. No.: B3117546

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: Scientific literature providing in-depth biological and pharmacological data
specifically for Myristyl Palmitoleate (CAS 22393-82-4) is limited. This document summarizes
available chemical information and contextualizes its potential properties based on related

compounds. Direct biological activities should not be assumed without specific experimental
validation.

Chemical Identity and Properties

Myristyl palmitoleate is a wax ester, an ester of myristyl alcohol (tetradecanol) and palmitoleic
acid ((92)-hexadec-9-enoic acid).
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Property Value Source
CAS Number 22393-82-4 [1]
Molecular Formula C30H5802 [1]
Molecular Weight 450.78 g/mol [1]

9-Hexadecenoic acid,

tetradecyl ester, (2)-;

Synonyms 1
ynony Tetradecyl (92)-9- s
hexadecenoate
Purity (typical) >99% [1]
RSXGJFMEKMHQAN-
InChliKey [1]
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Synthesis

Myristyl palmitoleate is synthesized via the esterification of myristyl alcohol and palmitoleic
acid. This reaction typically involves the removal of water to drive the equilibrium towards the
formation of the ester.

Reactants

Products
Palmitoleic Acid @
Myristyl Alcohol
Myristyl Palmitoleate

Click to download full resolution via product page

Caption: Synthesis of Myristyl Palmitoleate.
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Potential Applications and Inferred Biological
Context

Direct evidence for the biological activity of myristyl palmitoleate is not readily available in
published literature. However, insights can be drawn from related molecules.

Comparison with Myristyl Palmitate

Myristyl palmitate, a structurally similar saturated wax ester, is primarily utilized in the
cosmetics and pharmaceutical industries for its physical properties.[2][3] It functions as an
emollient, forming a protective, moisturizing barrier on the skin.[2] In pharmaceutical
formulations, it can be used as a lipid matrix in nanostructured drug delivery systems to
enhance the encapsulation and stability of therapeutic agents.[2] It is plausible that myristyl
palmitoleate could exhibit similar properties as an emollient and a lipid carrier, though this
would require experimental confirmation.

Biological Activity of Palmitoleic Acid

The fatty acid component, palmitoleic acid, is recognized as a "lipokine," a lipid hormone that
can influence metabolic processes.[4][5] Research on palmitoleic acid has shown it to possess
anti-inflammatory properties and to play a role in improving insulin sensitivity.[4][6] It is crucial
to emphasize that these biological activities are characteristic of the free fatty acid and cannot
be directly extrapolated to myristyl palmitoleate. The esterification to myristyl alcohol alters
the molecule's polarity, solubility, and how it would be metabolized, likely preventing it from
acting directly on the pathways influenced by free palmitoleic acid.

Experimental Protocols

Due to the lack of published research on the specific biological effects of myristyl
palmitoleate, no established experimental protocols for its biological investigation are
available. Researchers interested in studying this molecule would need to adapt general
protocols for testing the biological activity of lipids.

A hypothetical experimental workflow to investigate the biological activity of myristyl
palmitoleate could involve the following stages:
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Caption: Hypothetical workflow for in vitro screening.

Safety and Handling

Safety Data Sheets (SDS) for myristyl palmitoleate indicate that it is intended for laboratory
chemical use.[2] Standard safe handling procedures should be followed, including avoiding
inhalation, and contact with skin and eyes.[2] It should be stored in a cool, dry, and well-
ventilated place.[7] The product is generally stable under normal storage and handling
conditions.[2]

Conclusion
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Myristyl palmitoleate (CAS 22393-82-4) is a well-defined wax ester from a chemical
standpoint. However, there is a notable absence of research into its specific biological activities
and mechanisms of action. While the properties of related compounds, such as myristyl
palmitate and free palmitoleic acid, may offer clues to its potential functions as an emollient,
drug delivery vehicle, or a precursor to bioactive molecules, these remain speculative. Further
research is required to elucidate the pharmacological and biological profile of myristyl
palmitoleate to determine its potential for therapeutic or other applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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